Cas no 31967-09-6 (1-amino-piperidin-2-one)

• Product name: 1-amino-piperidin-2-one
• CAS No: 31967-09-6
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• MDL: MFCD07786588
• CID: 53822
• PubChem ID: 13345717

1-amino-piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Aminopiperidin-2-one
• 1-Aminopiperidine-2-one
• 1-Amino-2-piperidone
• 1-Amino-piperidin-2-one
• 1-Ami-piperidin-2-one
• 2-Piperidinone, 1-amino-
• 1-Amino-2-oxopiperidine
• 1-Amino-piperidin-2-on
• 2-Piperidinone,1-amino
• N-amino-2-piperidone
• 2-Piperidone,1-amino- (6CI,7CI,8CI)
• SB41949
• FT-0602183
• DTXSID40537683
• MDCDHGVIPGMQNR-UHFFFAOYSA-N
• 31967-09-6
• A16045
• CS-0252905
• EN300-61967
• Aminopiperidon
• AKOS006238575
• SCHEMBL3932589
• Z976663668
• AC-4305
• SCHEMBL1278075
• G41302
• DB-003856
• 1-amino-piperidin-2-one

• MDL： MFCD07786588
• Inchi： 1S/C5H10N2O/c6-7-4-2-1-3-5(7)8/h1-4,6H2
• InChI Key： MDCDHGVIPGMQNR-UHFFFAOYSA-N
• SMILES： C1CCN(C(=O)C1)N

Computed Properties

• Exact Mass: 114.07900
• Monoisotopic Mass: 114.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.123 g/cm3
• Boiling Point: 207.7 °C at 760 mmHg
• Flash Point: 79.4 °C
• Refractive Index: 1.508
• PSA: 46.33000
• LogP: 0.51080

1-amino-piperidin-2-one Security Information

1-amino-piperidin-2-one Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones